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Compound of Interest

Compound Name: KKL-10

Cat. No.: B15565099

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KKL-10 is a small-molecule inhibitor of bacterial ribosome rescue, demonstrating broad-

spectrum antimicrobial activity.[1] As a member of the oxadiazole class of compounds, KKL-10
presents a promising avenue for the development of novel antibiotics. Its mechanism of action

targets the essential bacterial process of trans-translation, which rescues ribosomes stalled on

messenger RNA. This document provides detailed protocols for in vitro studies involving KKL-
10, including the determination of its antibacterial efficacy, assessment of its impact on

intracellular pathogens, and evaluation of its cytotoxic profile.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of KKL-10 is presented in the table below.
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Property Value Source

Molecular Formula C₁₄H₁₀BrN₃O₂S Selleck Chemicals

Molecular Weight 364.22 g/mol Selleck Chemicals

Solubility
Soluble in DMSO (3 mg/mL,

8.23 mM)
[1]

Storage

Store powder at -20°C for up

to 3 years. Store stock

solutions in DMSO at -80°C for

up to 1 year. Avoid repeated

freeze-thaw cycles.

Selleck Chemicals

Mechanism of Action: Inhibition of Ribosome
Rescue
KKL-10 functions by inhibiting the primary ribosome rescue pathway in bacteria known as

trans-translation.[2] This process is crucial for bacterial viability, as it resolves stalled ribosomes

on damaged or incomplete mRNAs, recycles the ribosome, and tags the incomplete

polypeptide for degradation. The key components of this pathway are transfer-messenger RNA

(tmRNA) and a small protein B (SmpB). By inhibiting this pathway, KKL-10 leads to an

accumulation of stalled ribosomes, cessation of protein synthesis, and ultimately, bacterial cell

death.
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Start

Prepare 2-fold serial dilutions of KKL-10 in a 96-well plate.

Prepare bacterial inoculum to 5 x 10^5 CFU/mL.

Add bacterial inoculum to each well.

Incubate at 37°C for 18-24 hours.

Determine MIC by observing the lowest concentration with no visible growth.

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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